Cas no 81855-43-8 (b-D-Glucopyranoside,1,4a,5,7a-tetrahydro-7-(hydroxymethyl)cyclopenta[c]pyran-1,5-diyl bis-,(1S,4aR,5S,7aS)- (9CI))

• Product Name: b-D-Glucopyranoside,1,4a,5,7a-tetrahydro-7-(hydroxymethyl)cyclopenta[c]pyran-1,5-diyl bis-,(1S,4aR,5S,7aS)- (9CI)
• CAS No: 81855-43-8
• MF: C₂₁H₃₂O₁₄
• MW: 508.470388412476
• CID: 729355
• PubChem ID: 158002
• Update Time: 2025-04-19

b-D-Glucopyranoside,1,4a,5,7a-tetrahydro-7-(hydroxymethyl)cyclopenta[c]pyran-1,5-diyl bis-,(1S,4aR,5S,7aS)- (9CI) Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside,1,4a,5,7a-tetrahydro-7-(hydroxymethyl)cyclopenta[c]pyran-1,5-diyl bis-,(1S,4aR,5S,7aS)- (9CI)
• DTXSID501002272
• 6-O-beta-Glucopyranosylaucubin
• 81855-43-8
• 5-(Hexopyranosyloxy)-7-(hydroxymethyl)-1,4a,5,7a-tetrahydrocyclopenta[c]pyran-1-yl hexopyranoside
• beta-D-Glucopyranoside, 1,4a,5,7a-tetrahydro-7-(hydroxymethyl)cyclopenta(c)pyran-1,5-diyl bis-, (1S,4aR,5S,7aS)-

• Inchi： 1S/C21H32O14/c22-4-7-3-9(32-20-17(29)15(27)13(25)10(5-23)33-20)8-1-2-31-19(12(7)8)35-21-18(30)16(28)14(26)11(6-24)34-21/h1-3,8-30H,4-6H2/t8-,9+,10+,11+,12+,13+,14+,15-,16-,17+,18+,19-,20-,21-/m0/s1
• InChI Key： YJWAGHITGKROID-PORUDVBBSA-N
• SMILES： O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@@H]1C=C(CO)[C@H]2[C@@H](OC=C[C@H]21)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 508.17920569g/mol
• Monoisotopic Mass: 508.17920569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 777
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.6
• Topological Polar Surface Area: 228Ų